Cas no 2228528-59-2 (4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethyl)benzene)

• Product Name: 4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethyl)benzene
• CAS No: 2228528-59-2
• MF: C₁₁H₈ClF₃
• MW: 232.629432678223
• CID: 6415530
• PubChem ID: 165691535
• Update Time: 2025-06-08

4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethyl)benzene
• EN300-1941440
• 2228528-59-2

• Inchi： 1S/C11H8ClF3/c1-2-3-4-8-5-6-9(10(12)7-8)11(13,14)15/h1,5-7H,3-4H2
• InChI Key： XNBYIJSLMOLJOO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(F)(F)F)CCC#C

Computed Properties

• Exact Mass: 232.0266624g/mol
• Monoisotopic Mass: 232.0266624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethyl)benzene

4-(But-3-yn-1-yl)-2-chloro-1-(trifluoromethyl)benzene: A Comprehensive Overview

4-(But-3-yn-1-yl)-2-chloro-1-(trifluoromethyl)benzene, also known by its CAS number 2228528-59-2, is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of aromatic heterocycles, featuring a benzene ring substituted with a trifluoromethyl group, a chlorine atom, and a butynyl group. The combination of these substituents imparts distinctive electronic and steric properties, making it valuable in various fields such as pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 4-(But-3-yn-1-yl)-2-chloro-1-(trifluoromethyl)benzene typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the butynyl-substituted benzene framework. These methods not only enhance yield but also allow for precise control over the regiochemistry of the product.

One of the most notable applications of this compound is in the development of fluorinated pharmaceuticals. The trifluoromethyl group is known to enhance drug stability and bioavailability, making this compound a promising candidate for drug design. Recent studies have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers. The butynyl group, on the other hand, provides flexibility for further functionalization, enabling the creation of diverse bioactive molecules.

In addition to pharmaceutical applications, 4-(But-3-yn-1-yl)-2-chloro-1-(trifluoromethyl)benzene has found utility in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have reported that incorporating this compound into OLED structures can significantly improve device efficiency and stability, paving the way for next-generation display technologies.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of CAS 2228528-59-2 becomes crucial. Recent studies have focused on biodegradation mechanisms under various conditions, aiming to develop eco-friendly production and disposal methods.

In conclusion, 4-(But-3-yn-1-y